![molecular formula C19H18O3 B1210493 12-Demethylmultiorthoquinone](/img/structure/B1210493.png)
12-Demethylmultiorthoquinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
12-demethylmultiorthoquinone is a diterpenoid that is multiorthoquinone in which the methoxy group at position 12 is replaced by a hydroxy group. A norabietane derivative, it is isolated from Salvia multicaulis and exhibits antitubercular activity. It has a role as a metabolite and an antitubercular agent. It is a diterpenoid, a member of phenanthrenes and a member of orthoquinones.
Scientific Research Applications
Anticancer Activity
The compound 3-Demethylubiquinone Q2, closely related to 12-Demethylmultiorthoquinone, demonstrates significant anticancer properties. In vivo experiments with mice inoculated with Ehrlich carcinoma tumors showed that 3-Demethylubiquinone Q2 inhibits the growth of solid tumors, especially when administered prophylactically. The compound also inhibits human tumor cell colony growth and induces apoptosis in various cell lines, suggesting its potential as an antitumor agent in cancer prophylactics and treatment (Fedorov et al., 2008).
Mitochondria-Targeted Antioxidants
Thymoquinone, a 2-demethylplastoquinone derivative, is identified as an active antioxidant component in black cumin seed extract. Derivatives of thymoquinone, specifically targeted to mitochondria, exhibit significant antioxidant properties, suggesting their potential in treating age-related pathologies. These compounds are easily reduced by the respiratory chain, penetrate membranes, accumulate in mitochondria, and inhibit H2O2-induced apoptosis at pico- and nanomolar concentrations in cell cultures. Cationic demethylplastoquinone derivatives represent a promising direction for mitochondria-targeted drugs of the quinone series (Severina et al., 2013).
Neuroprotection in Brain Ischemia/Reperfusion Injury
Mitochondria-targeted antioxidants derived from plastoquinone and thymoquinone show neuroprotective properties in a rat model of brain ischemia/reperfusion injury. Compounds introduced immediately after reperfusion demonstrated neuroprotective potency, judged by reduced brain damage and improved neurological status. This study highlights the potential of cationic decylrhodamine derivatives of plastoquinone as promising anti-ischemic mitochondria-targeted drugs for stroke treatment (Silachev et al., 2015).
properties
Molecular Formula |
C19H18O3 |
---|---|
Molecular Weight |
294.3 g/mol |
IUPAC Name |
6-hydroxy-7,8-dimethyl-2-propan-2-ylphenanthrene-3,4-dione |
InChI |
InChI=1S/C19H18O3/c1-9(2)14-7-12-5-6-13-10(3)11(4)16(20)8-15(13)17(12)19(22)18(14)21/h5-9,20H,1-4H3 |
InChI Key |
OVYJWDSHGYTZSE-UHFFFAOYSA-N |
SMILES |
CC1=C2C=CC3=C(C2=CC(=C1C)O)C(=O)C(=O)C(=C3)C(C)C |
Canonical SMILES |
CC1=C2C=CC3=C(C2=CC(=C1C)O)C(=O)C(=O)C(=C3)C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.